![molecular formula C12H15BrN2 B8442454 Rac-2-[1-(3-bromo-phenyl)-propyl]-4,5-dihydro-1h-imidazole](/img/structure/B8442454.png)
Rac-2-[1-(3-bromo-phenyl)-propyl]-4,5-dihydro-1h-imidazole
Cat. No. B8442454
M. Wt: 267.16 g/mol
InChI Key: DERHRFZQFACSNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875645B2
Procedure details
rac-2-[1-(3-Bromo-phenyl)-propyl]-4,5-dihydro-1H-imidazole was prepared from 2-(3-bromo-phenyl)-butyronitrile and ethylene diamine in analogy to Example 19 b) but the reaction mixture was heated under microwave irradiation to 130° C. for 1 hour: colourless powder; MS (ISP): 269.0 and 267.0 ((M+H)+.).
Name
2-(3-bromo-phenyl)-butyronitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:8]([CH2:11][CH3:12])[C:9]#[N:10])[CH:5]=[CH:6][CH:7]=1.[CH2:13](N)[CH2:14][NH2:15]>>[Br:1][C:2]1[CH:3]=[C:4]([CH:8]([C:9]2[NH:15][CH2:14][CH2:13][N:10]=2)[CH2:11][CH3:12])[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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2-(3-bromo-phenyl)-butyronitrile
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|
Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
BrC=1C=C(C=CC1)C(C#N)CC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(CN)N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
130 °C
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrC=1C=C(C=CC1)C(CC)C=1NCCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
